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Compound of Interest

Compound Name: 4-(tert-Butyl)-2-phenylpyridine

Cat. No.: B1441429 Get Quote

Essential Safety and Handling Guide for 4-(tert-
Butyl)-2-phenylpyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 4-(tert-Butyl)-2-phenylpyridine (CAS No. 53911-36-7). The following procedures are based

on available safety data and information from structurally similar compounds. Always consult

your institution's safety protocols and perform a risk assessment before handling any chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
4-(tert-Butyl)-2-phenylpyridine is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319/H320: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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The following table summarizes the recommended personal protective equipment for handling

this compound.

Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles with

side shields or a face shield.

To prevent eye contact which

can cause serious irritation.

Skin Protection

- Gloves: Chemically resistant

gloves (e.g., Nitrile, Neoprene).

Inspect gloves for integrity

before each use. - Protective

Clothing: A standard laboratory

coat. For larger quantities or

where splashing is possible, a

chemical-resistant apron and

additional protective clothing

may be necessary.

To prevent skin contact which

can cause irritation.[1]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If a fume hood is not

available or if there is a risk of

generating aerosols or dusts, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.

To prevent inhalation which

may cause respiratory

irritation.[1]

Experimental Protocol: Safe Handling and Disposal
Handling Procedure:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. Confirm that all required PPE is available and in good condition.

Work Area: Conduct all handling of 4-(tert-Butyl)-2-phenylpyridine inside a certified

chemical fume hood to minimize inhalation exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://hoffmanchemicals.com/products/4-tert-butyl-2-phenylpyridine
https://hoffmanchemicals.com/products/4-tert-butyl-2-phenylpyridine
https://www.benchchem.com/product/b1441429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispensing: Carefully dispense the required amount of the chemical, avoiding the generation

of dust or aerosols.

Spill Management: In case of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand). For larger spills, evacuate the area and follow your institution's

emergency procedures.

Hygiene: After handling, wash hands thoroughly with soap and water. Remove contaminated

clothing and launder it before reuse.

Disposal Plan:

Waste Collection: Collect all waste containing 4-(tert-Butyl)-2-phenylpyridine in a

designated, properly labeled, and sealed hazardous waste container.

Container Labeling: The waste container must be labeled with the full chemical name and

associated hazards.

Disposal Route: Dispose of the hazardous waste through your institution's designated

chemical waste disposal program. Do not dispose of it down the drain or in regular trash.

Logical Workflow for Handling and Disposal
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Caption: Logical workflow for the safe handling and disposal of 4-(tert-Butyl)-2-
phenylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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